Cas no 912669-58-0 ((5-chloro-1,3,4-thiadiazol-2-yl)methanol)

• Product Name: (5-chloro-1,3,4-thiadiazol-2-yl)methanol
• CAS No: 912669-58-0
• MF: C₃H₃ClN₂OS
• MW: 150.586717844009
• CID: 796810
• PubChem ID: 45123407
• Update Time: 2025-04-19

(5-chloro-1,3,4-thiadiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-methanol, 5-chloro-
• 5-CHLORO-1,3,4-THIADIAZOLE-2-METHANOL
• AT18890
• AKOS012692608
• SCHEMBL282156
• DTXSID10669445
• FT-0744326
• EN300-102287
• KSOMHENBFNSUCP-UHFFFAOYSA-N
• CS-0230099
• 912669-58-0
• (5-chloro-1,3,4-thiadiazol-2-yl)methanol
• Z1136468630
• AM20120316
• 1,3,4-Thiadiazole-2-methanol, 5-chloro-
• DB-078965

• MDL： MFCD14155682
• Inchi： 1S/C3H3ClN2OS/c4-3-6-5-2(1-7)8-3/h7H,1H2
• InChI Key： KSOMHENBFNSUCP-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(CO)S1

Computed Properties

• Exact Mass: 149.965
• Monoisotopic Mass: 149.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.653
• Boiling Point: 309.968°C at 760 mmHg
• Flash Point: 141.264°C
• Refractive Index: 1.624
• PSA: 74.25000
• LogP: 0.68380